Cas no 1540618-15-2 (1-[(3-methoxyphenyl)methyl]-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-[(3-methoxyphenyl)methyl]-1H-pyrrole-3-carboxylic acid
• CAS No: 1540618-15-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5577619
• Update Time: 2025-10-28

1-[(3-methoxyphenyl)methyl]-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-[(3-methoxyphenyl)methyl]-
• 1-[(3-methoxyphenyl)methyl]-1h-pyrrole-3-carboxylic acid
• 1-[(3-methoxyphenyl)methyl]-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C13H13NO3/c1-17-12-4-2-3-10(7-12)8-14-6-5-11(9-14)13(15)16/h2-7,9H,8H2,1H3,(H,15,16)
• InChI Key： BSUMXUDPCRMUST-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(OC)=C2)C=CC(C(O)=O)=C1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 414.7±25.0 °C(Predicted)
• pka: 5.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-[(3-methoxyphenyl)methyl]-1H-pyrrole-3-carboxylic acid

Comprehensive Overview of 1-[(3-methoxyphenyl)methyl]-1H-pyrrole-3-carboxylic acid (CAS No. 1540618-15-2)

1-[(3-methoxyphenyl)methyl]-1H-pyrrole-3-carboxylic acid (CAS No. 1540618-15-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1540618-15-2, belongs to the class of pyrrole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both methoxyphenyl and carboxylic acid functional groups in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for pyrrole-based compounds has surged, driven by their potential in targeting various biological pathways. Researchers are particularly interested in 1-[(3-methoxyphenyl)methyl]-1H-pyrrole-3-carboxylic acid due to its potential role as a building block for synthesizing more complex molecules. Its CAS number 1540618-15-2 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in the scientific community. The compound's molecular weight and solubility properties are also critical factors for its application in drug formulation.

One of the most common questions surrounding 1-[(3-methoxyphenyl)methyl]-1H-pyrrole-3-carboxylic acid is its synthetic route and purity standards. Laboratories often seek high-purity samples of this compound for in vitro and in vivo studies. The CAS number 1540618-15-2 serves as a unique identifier, ensuring accurate sourcing and reproducibility in experiments. Additionally, the compound's stability under various conditions is a topic of interest, as it impacts its shelf life and handling protocols.

The pharmacological potential of 1-[(3-methoxyphenyl)methyl]-1H-pyrrole-3-carboxylic acid is another area of active investigation. Preliminary studies suggest that its pyrrole core may interact with specific enzymes or receptors, making it a candidate for drug development. Researchers are also exploring its derivatives to enhance bioavailability and efficacy. The compound's CAS number 1540618-15-2 is often cited in patents and research papers, highlighting its importance in innovative therapeutic approaches.

From an industrial perspective, 1-[(3-methoxyphenyl)methyl]-1H-pyrrole-3-carboxylic acid is valued for its role in fine chemical synthesis. Its methoxy group and carboxylic acid moiety provide reactive sites for further chemical modifications, enabling the creation of diverse heterocyclic compounds. Manufacturers and suppliers frequently list this compound under its CAS number 1540618-15-2 to cater to the needs of academic and commercial clients.

Environmental and safety considerations are also paramount when working with 1-[(3-methoxyphenyl)methyl]-1H-pyrrole-3-carboxylic acid. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity. The compound's MSDS (Material Safety Data Sheet) provides detailed guidelines for safe usage, ensuring compliance with regulatory standards. Its CAS number 1540618-15-2 is a key reference for accessing such safety information.

In conclusion, 1-[(3-methoxyphenyl)methyl]-1H-pyrrole-3-carboxylic acid (CAS No. 1540618-15-2) is a compound of significant scientific and industrial interest. Its unique chemical structure, combined with its potential applications in pharmaceutical research and material science, makes it a valuable asset for researchers and manufacturers alike. As studies continue to uncover its full potential, the demand for this compound is expected to grow, further solidifying its place in the chemical landscape.